Cas no 2172533-15-0 (1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol
• CAS No: 2172533-15-0
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 6313719
• PubChem ID: 165598015
• Update Time: 2025-10-31

1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol
• 2172533-15-0
• EN300-1646211

• Inchi： 1S/C12H24O3/c1-10-5-4-6-12(14,7-10)11(2,8-13)9-15-3/h10,13-14H,4-9H2,1-3H3
• InChI Key： CLKKIMSSECOCHX-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C)(CO)COC

Computed Properties

• Exact Mass: 216.17254462g/mol
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol

Recent Advances in the Study of 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol (CAS: 2172533-15-0)

The compound 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol (CAS: 2172533-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving catalytic asymmetric synthesis, which not only enhanced the efficiency of the synthesis but also provided insights into the stereochemical properties of the molecule. These advancements are critical for future preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activity of 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol. Preliminary in vitro studies have demonstrated its efficacy as a modulator of specific metabolic pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study in Biochemical Pharmacology reported that the compound exhibits significant anti-inflammatory effects by inhibiting key enzymes in the arachidonic acid pathway. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also highlighted the compound's potential in oncology. A recent preprint on bioRxiv (2024) revealed that 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified a novel mechanism involving the disruption of mitochondrial membrane potential and activation of caspase-dependent pathways. These results, though preliminary, open new avenues for developing targeted cancer therapies.

Despite these promising findings, challenges remain in translating this research into clinical applications. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further modifications to improve its stability and bioavailability. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these issues through structural derivatization and formulation optimization.

In conclusion, 1-(1-hydroxy-3-methoxy-2-methylpropan-2-yl)-3-methylcyclohexan-1-ol (CAS: 2172533-15-0) represents a compelling candidate for further development in the pharmaceutical industry. Its diverse biological activities and recent synthetic advancements underscore its potential as a therapeutic agent. Future studies should focus on overcoming current limitations and exploring its full therapeutic spectrum, paving the way for potential clinical trials.